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Abstract
This document provides a detailed protocol for the synthesis of the internal alkyne 2-
tetradecyne from the terminal alkyne 1-dodecyne. The synthesis proceeds via a two-step, one-

pot reaction involving the deprotonation of 1-dodecyne with a strong base to form a

nucleophilic acetylide, followed by an SN2 reaction with a methylating agent. This method is a

common and efficient strategy for the formation of internal alkynes.[1] The protocol includes

information on reagents, reaction conditions, purification, and characterization of the final

product.

Introduction
Internal alkynes are crucial building blocks in organic synthesis, serving as precursors for a

wide array of more complex molecules. The alkylation of terminal alkynes is a fundamental and

widely utilized method for the synthesis of unsymmetrical internal alkynes.[1] This process

relies on the acidity of the terminal alkyne's sp-hybridized C-H bond, which can be readily

removed by a strong base to generate a potent carbon nucleophile, the acetylide anion.

Subsequent reaction with an electrophile, such as an alkyl halide, yields the desired internal

alkyne.

This application note details the synthesis of 2-tetradecyne, a linear internal alkyne, from 1-

dodecyne and methyl iodide. Two common strong bases for this transformation are n-
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butyllithium (n-BuLi) and sodium amide (NaNH₂).[2] Both methods are presented herein.

Reaction Scheme
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1. Strong Base (n-BuLi or NaNH₂) →

2. Methyl Iodide (CH₃I)

2-Tetradecyne+

1-Dodecyne
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Start

Reaction Setup under Inert Atmosphere

Add 1-Dodecyne

Cool to -78 °C (n-BuLi) or -33 °C (NaNH₂)

Add Strong Base (n-BuLi or NaNH₂)
Stir for 1 hour

Add Methyl Iodide
Warm to RT and Stir

Quench with aq. NH₄Cl

Aqueous Workup and Extraction

Dry and Concentrate Organic Phase

Purify by Fractional Distillation

Characterize Product (NMR, IR, GC-MS)

End
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Step 1: Acetylide Formation

Step 2: Alkylation

1-Dodecyne (Terminal Alkyne)

Dodecyn-1-ide Anion (Nucleophile)

Deprotonation

Strong Base (e.g., n-BuLi)

Acts on

2-Tetradecyne (Internal Alkyne)

SN2 Attack

Methyl Iodide (Electrophile)

Reacts with
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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